Cas no 2870645-41-1 (Not Yet Assigned)

Not Yet Assigned structure
Not Yet Assigned structure
Product Name:Not Yet Assigned
CAS No:2870645-41-1
MF:C7H13NO3
MW:159.183022260666
CID:5563352
Update Time:2025-05-16

Not Yet Assigned Chemical and Physical Properties

Names and Identifiers

    • Not Yet Assigned
    • Inchi: 1S/C7H13NO3/c1-2-10-7(9)6-3-5(8)4-11-6/h5-6H,2-4,8H2,1H3/t5-,6+/m1/s1
    • InChI Key: PAAOCUOVPDLBKB-RITPCOANSA-N
    • SMILES: C([C@@H]1C[C@@H](N)CO1)(=O)OCC

Not Yet Assigned Pricemore >>

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Additional information on Not Yet Assigned

Exploring the Potential of CAS No. 2870645-41-1 and Its Role in Modern Research

In the ever-evolving landscape of chemical research, CAS No. 2870645-41-1 has emerged as a compound of significant interest, despite its product name being Not Yet Assigned. This unique identifier highlights its position as a novel entity in scientific exploration. Researchers and industry professionals are increasingly drawn to its potential applications, particularly in fields such as drug discovery, material science, and biotechnology. The absence of an assigned product name underscores its status as a frontier molecule, ripe for investigation and innovation.

The compound 2870645-41-1 has garnered attention due to its structural uniqueness and hypothesized functional properties. In recent years, the scientific community has prioritized the study of such unclassified compounds to uncover new therapeutic or industrial uses. Searches for terms like "new chemical entities 2023" or "emerging research compounds" reflect this trend, with many users seeking insights into cutting-edge developments. The lack of a formal product name, often referred to as Not Yet Assigned, adds an element of mystery and potential, making it a focal point for exploratory studies.

One of the key reasons CAS No. 2870645-41-1 is generating buzz is its potential role in addressing contemporary challenges. For instance, the global push for sustainable chemistry and green synthesis has led researchers to investigate whether this compound could offer eco-friendly alternatives in manufacturing or energy storage. Queries such as "sustainable chemical innovations" or "green chemistry breakthroughs" dominate search engines, indicating a strong public interest in environmentally responsible solutions. While specific data on 2870645-41-1 remains limited, its structural profile suggests compatibility with these goals.

Another area where Not Yet Assigned compounds like 2870645-41-1 are making waves is in precision medicine. With the rise of personalized healthcare, there is a growing demand for molecules that can be tailored to individual genetic profiles. Searches for "next-gen drug candidates" or "personalized medicine chemistry" highlight this trend. Although the exact mechanisms of CAS No. 2870645-41-1 are still under investigation, early hypotheses suggest it may interact with biological pathways in a selective manner, paving the way for targeted therapies.

The versatility of 2870645-41-1 extends beyond healthcare. In the realm of advanced materials, researchers are examining its potential to contribute to lightweight, high-strength composites or conductive polymers. Popular search terms like "innovative material science" or "future of smart materials" align with this exploration. The compound’s molecular architecture hints at possible applications in flexible electronics or nanotechnology, though further validation is required. This intersection of chemistry and engineering underscores the compound’s multidisciplinary appeal.

Despite its promise, the journey of CAS No. 2870645-41-1 from lab curiosity to practical application is fraught with challenges. The absence of a product name (Not Yet Assigned) reflects the early stage of its development. Common questions like "how are new compounds discovered?" or "what is the process for naming chemicals?" arise frequently, indicating public curiosity about the scientific process. Rigorous testing, safety assessments, and scalability studies are essential steps before 2870645-41-1 can transition from research benches to real-world use.

In conclusion, CAS No. 2870645-41-1 represents a fascinating case study in modern chemical research. Its Not Yet Assigned status symbolizes both its potential and the work ahead. By aligning with trending topics like sustainability, precision medicine, and advanced materials, this compound captures the imagination of scientists and the public alike. As investigations continue, the scientific community remains optimistic about unlocking its full potential, answering the many questions posed by curious minds across search engines and academic forums.

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